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Compound of Interest

Compound Name: (R)-(+)-1,2-Octadecanediol

Cat. No.: B1506398

In the realm of molecular science, the arrangement of atoms in three-dimensional space—the
stereochemistry—is a critical determinant of a compound's function, activity, and safety.
Molecules that are mirror images of each other, known as enantiomers, can exhibit profoundly
different biological, pharmacological, and toxicological profiles.[1][2] This guide provides a
comprehensive exploration of the chirality and stereochemistry of 1,2-Octadecanediol, a long-
chain diol with significant applications in the cosmetic and pharmaceutical industries. For
researchers, scientists, and drug development professionals, a deep understanding of its
stereochemical properties is not merely academic; it is fundamental to harnessing its full
potential and ensuring product safety and efficacy.

Foundational Concepts: Chirality in 1,2-
Octadecanediol

1,2-Octadecanediol, also known as stearyl glycol, is a glycol derivative of octadecane with the

chemical formula C1sH3s02.[3][4] Its structure consists of an 18-carbon chain with two hydroxyl
(-OH) groups on the first and second carbon atoms. The presence of four different substituents
around the second carbon atom (a hydroxyl group, a hydroxymethyl group, a hexadecyl chain,
and a hydrogen atom) renders it a chiral center.

Consequently, 1,2-Octadecanediol exists as a pair of non-superimposable mirror-image
stereoisomers, or enantiomers: (R)-1,2-Octadecanediol and (S)-1,2-Octadecanediol.[5][6]

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b1506398?utm_src=pdf-interest
https://www.slideshare.net/slideshow/stereoselective-synthesis-presentation/276355603
https://csfarmacie.cz/pdfs/csf/2007/03/01.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/1_2-Octadecanediol
https://commonchemistry.cas.org/detail?cas_rn=20294-76-2
https://pubchem.ncbi.nlm.nih.gov/compound/56972061
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5364068.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1506398?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

(Rl cp,on 1ediol

Ci6Hs3

OH

(S)-1, ch,on lediol

Cie6Hs3

© 2025 BenchChem. All rights reserved.

2/5

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1506398?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory
Check Availability & Pricing

Sample Preparation

(Racemic 1,2-OctadecanedioD

Separation Derivatization

Separation & Analysis

Chiral HPLC NMR Analysis with
Separation Chiral Derivatizing Agent

Circular Dichroism
Spectroscopy

Data & Verification

Absolute Configuration Enantiomeric Excess (ee)

Enantiomeric Excess (ee)
from Signal Integration

& Purity from Peak Areas

Reactants
Products (Diastereomers)
Resulting NMR Signals

M\ - Reacts with (R)-Diol | | (R,R")-Diastereomer . 5
Enantiopure | | ——— | F~-F-o» Signal for (R,R") is at &1

(R)-CDA  [|_Reacts with (S)-Diol Signal for (S,R) is at &2
L% (d1 % 02)

(S,R')-Diastereomer

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b1506398?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1506398?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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